Cas no 38274-16-7 ((2-Bromophenylethynyl)trimethylsilane)

(2-Bromophenylethynyl)trimethylsilane is a versatile organosilicon compound used primarily as a synthetic intermediate in organic and organometallic chemistry. Its key structural features include a brominated phenyl group and a trimethylsilyl-protected ethynyl moiety, enabling selective cross-coupling reactions such as Sonogashira and Suzuki-Miyaura couplings. The trimethylsilyl group enhances stability and facilitates handling, while the bromine substituent offers a reactive site for further functionalization. This compound is particularly valuable in the synthesis of conjugated polymers, pharmaceuticals, and advanced materials due to its reliable reactivity and compatibility with various catalytic systems. Its stability under inert conditions makes it suitable for storage and controlled use in complex multi-step syntheses.
(2-Bromophenylethynyl)trimethylsilane structure
38274-16-7 structure
Product Name:(2-Bromophenylethynyl)trimethylsilane
CAS No:38274-16-7
MF:C11H13BrSi
MW:253.210423231125
MDL:MFCD01321391
CID:298326
PubChem ID:354333591
Update Time:2025-06-14

(2-Bromophenylethynyl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

    • ((2-Bromophenyl)ethynyl)trimethylsilane
    • (2-Bromophenylethynyl)trimethylsilane
    • 2-(2-bromophenyl)ethynyl-trimethylsilane
    • 2-bromo-1-[2-(trimethylsilyl)ethynyl]benzene
    • Benzene,1-bromo-2-[2-(trimethylsilyl)ethynyl]-
    • 1-(trimethylsilyl-ethynyl)-2-bromo-benzene
    • 1-bromo-2-(trimethylsilylethynyl)benzene
    • 1-bromo-2-[2-(trimethylsilyl)ethynyl]benzene
    • o-(2'-trimethylsilylethynyl)bromomobenzene
    • CS-0204562
    • MFCD01321391
    • B5138
    • (2-Bromophenylethynyl)trimethylsilane, 98%
    • D89116
    • SCHEMBL2470697
    • 38274-16-7
    • [2-(2-bromophenyl)ethynyl]trimethylsilane
    • AS-64028
    • [(2-Bromophenyl)ethynyl]trimethylsilane
    • InChI=1/C11H13BrSi/c1-13(2,3)9-8-10-6-4-5-7-11(10)12/h4-7H,1-3H
    • DTXSID80404123
    • SY057465
    • AKOS015913381
    • 2-bromophenyl(trimethylsilyl)acetylene
    • MDL: MFCD01321391
    • Inchi: 1S/C11H13BrSi/c1-13(2,3)9-8-10-6-4-5-7-11(10)12/h4-7H,1-3H3
    • InChI Key: FABNGXSCLHXUOH-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C#C[Si](C)(C)C

Computed Properties

  • Exact Mass: 251.99700
  • Monoisotopic Mass: 251.997
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Density: 1.19 g/mL at 25 °C(lit.)
  • Boiling Point: 91°C/2mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:>235.4°F
    Degrees Celsius:>113°C
  • Refractive Index: n20/D 1.554(lit.)
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 0.00000
  • LogP: 3.67800
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

(2-Bromophenylethynyl)trimethylsilane Security Information

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(2-Bromophenylethynyl)trimethylsilane Production Method

(2-Bromophenylethynyl)trimethylsilane Related Literature

Additional information on (2-Bromophenylethynyl)trimethylsilane

Comprehensive Introduction to (2-Bromophenylethynyl)trimethylsilane (CAS No. 38274-16-7)

(2-Bromophenylethynyl)trimethylsilane (CAS No. 38274-16-7) is a highly versatile organosilicon compound widely used in organic synthesis, pharmaceutical intermediates, and advanced material research. Its unique molecular structure, featuring a bromophenyl group and a trimethylsilylethynyl moiety, makes it a valuable building block for cross-coupling reactions, such as Sonogashira and Suzuki-Miyaura couplings. Researchers and industries are increasingly interested in this compound due to its role in developing OLED materials, polymeric catalysts, and bioactive molecules.

The growing demand for high-performance electronic materials has spotlighted 38274-16-7 as a key precursor in synthesizing conjugated polymers for flexible electronics and optoelectronic devices. Recent studies highlight its application in creating thermally stable semiconductors, aligning with the global push for sustainable energy solutions. Additionally, its compatibility with click chemistry protocols has expanded its utility in bioconjugation and drug delivery systems.

From a synthetic perspective, (2-Bromophenylethynyl)trimethylsilane offers exceptional reactivity under mild conditions, enabling efficient C-C bond formation. This property is critical for constructing complex heterocyclic frameworks found in agrochemicals and pharmaceutical APIs. Its stability and solubility in common organic solvents (e.g., THF, DCM) further enhance its practicality in multistep syntheses.

Environmental and safety considerations are paramount in modern chemical applications. Unlike traditional halogenated reagents, 38274-16-7 exhibits lower toxicity profiles and improved handling stability, addressing concerns about green chemistry compliance. Innovations in catalytic recycling and waste reduction have further cemented its position in industrial-scale processes.

Market trends indicate rising interest in custom synthesis services for (2-Bromophenylethynyl)trimethylsilane, driven by R&D investments in nanotechnology and renewable energy materials. Analytical techniques like HPLC, NMR, and mass spectrometry ensure high purity (>98%), meeting stringent requirements for electronic-grade chemicals.

In summary, CAS No. 38274-16-7 represents a critical intersection of innovation and practicality, bridging gaps between academic research and industrial applications. Its adaptability across diverse fields—from material science to medicinal chemistry—ensures its relevance in addressing contemporary scientific challenges.

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